Cas no 147091-08-5 (Benzenepropanoic acid, a-isothiocyanato-, methyl ester,(R)- (9CI))

• Product Name: Benzenepropanoic acid, a-isothiocyanato-, methyl ester,(R)- (9CI)
• CAS No: 147091-08-5
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 105595
• PubChem ID: 7160624
• Update Time: 2025-04-18

Benzenepropanoic acid, a-isothiocyanato-, methyl ester,(R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-isothiocyanato-, methyl ester,(R)- (9CI)
• (R)-alpha-Isothiocyanato-benzenepropanoic acid methyl ester
• methyl (2R)-2-isothiocyanato-3-phenylpropanoate
• D-phenylalanine, N-carbonothioyl-, methyl ester
• Methyl N-(thioxomethylene)-D-phenylalaninate
• methyl N-(thioxomethylidene)-D-phenylalaninate
• (R)-a-isothiocyanato-Benzenepropanoic acid methyl ester
• 68521-58-4
• (R)-Alfa-isothiocyanato-Benzenepropanoic acid methyl ester
• Benzenepropanoic acid,a-isothiocyanato-,methyl ester,(R)-(9ci)
• 147091-08-5
• Methyl (R)-2-isothiocyanato-3-phenylpropanoate

• Inchi： 1S/C11H11NO2S/c1-14-11(13)10(12-8-15)7-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3/t10-/m1/s1
• InChI Key： XIAZBEQOUOVUEY-SNVBAGLBSA-N
• SMILES： S=C=N[C@@H](C(=O)OC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 221.05104977g/mol
• Monoisotopic Mass: 221.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 335.2°C at 760 mmHg
• Flash Point: 156.5°C
• Refractive Index: 1.552